N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide

• CAS No.: 618072-80-3
• Molecular Formula: C23H19N3O3S2
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C23H19N3O3S2/c1-3-12-25-22(29)20(31-23(25)30)19-15-9-5-7-11-17(15)26(21(19)28)13-18(27)24-16-10-6-4-8-14(16)2/h3-11H,1,12-13H2,2H3,(H,24,27)/b20-19-
• InChI Key: BFYGQONMBNKLFW-VXPUYCOJSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC=C)/C2=O
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC=C)C2=O

Description

N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is a synthetic small molecule characterized by a hybrid structure combining a 2-oxoindole core fused with a 4-oxo-3-prop-2-enyl-2-sulfanylidene-thiazolidinone moiety. The indole ring is substituted at the 1-position with an acetamide group bearing a 2-methylphenyl substituent. This compound belongs to a class of molecules designed to exploit the pharmacological relevance of indole derivatives (e.g., kinase inhibition) and thiazolidinones (e.g., antimicrobial and anti-inflammatory properties) .

Biological Activity

N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is a complex organic compound with significant potential in medicinal chemistry. Its structure includes an indole moiety and a thiazolidin derivative, which suggests diverse biological activities. This article explores its biological activity, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of N-(2-methylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide is C23H19N3O3S2. The compound features multiple functional groups that contribute to its biological activity.

Biological Activities

Preliminary studies indicate that this compound exhibits several biological activities, including:

• Antioxidant Activity : Compounds with indole structures often demonstrate antioxidant properties, which can protect cells from oxidative stress.
• Antimicrobial Properties : The presence of sulfur-containing heterocycles in its structure suggests potential antimicrobial effects against various pathogens.
• Anticancer Potential : Similar compounds have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis.
• Anti-inflammatory Effects : The thiazolidine ring may contribute to anti-inflammatory activity, making it a candidate for treating inflammatory diseases.

The mechanism of action for N-(2-methylphenyl)-2-[...]-acetamide is likely multifaceted:

• Enzyme Inhibition : It may interact with specific enzymes involved in metabolic pathways, potentially modulating their activity.
• Receptor Binding : The compound could bind to various receptors, influencing cellular signaling pathways related to growth and inflammation.

Data Table: Comparison of Biological Activities

Compound Name	Structure Features	Biological Activity
Thiazolidinedione	Contains thiazolidine ring	Antidiabetic
Indole acetamides	Indole structure with acetamide	Antioxidant
Sulfur-containing heterocycles	Sulfur in cyclic structure	Antimicrobial
N-(2-methylphenyl)-2-[...]-acetamide	Indole & thiazolidine components	Anticancer, Anti-inflammatory

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to N-(2-methylphenyl)-2-[...]-acetamide:

• Antioxidant Studies : Research has shown that indole derivatives can scavenge free radicals effectively, indicating potential applications in oxidative stress-related conditions.
• Antimicrobial Research : A study demonstrated that compounds with similar sulfur-containing structures exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria.
• Cancer Research : Investigations into the anticancer properties of related thiazolidine derivatives revealed their ability to induce apoptosis in various cancer cell lines, suggesting a promising avenue for drug development.
• Inflammation Models : Experimental models have indicated that thiazolidine derivatives can reduce inflammation markers in vitro, supporting their potential use in treating inflammatory diseases.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Analogues

Compound	Molecular Weight	LogP*	Solubility (mg/mL)	Key Substituents
Target Compound	493.58	3.2	0.12	Prop-2-enyl, 2-methylphenyl
N-(2-Chlorophenyl) analogue ()	521.03	3.8	0.08	4-Methylbenzyl, 2-chlorophenyl
Benzylidene-thiazolidinone ()	420.45	2.9	0.20	Benzylidene, 2-methylphenyl
Compound 15 ()	322.34	2.1	0.45	5-Methylindole, phenyl

*Calculated using ChemDraw.